Cas no 66952-49-6 (Methasulfocarb)

• Product Name: Methasulfocarb
• CAS No: 66952-49-6
• MF: C₉H₁₁NO₄S₂
• MW: 261.317939996719
• MDL: MFCD00128926
• CID: 964984
• PubChem ID: 329754069
• Update Time: 2025-10-28

Methasulfocarb Chemical and Physical Properties

Names and Identifiers

• 4-((Methylcarbamoyl)thio)phenyl methanesulfonate
• [4-(methylcarbamoylsulfanyl)phenyl] Methanesulfonate
• Benzylmethacrylate
• Methasulfocarb
• Kayabest
• NK-191
• S-[4-(methanesulfonyloxy)phenyl] methylcarbamothioate
• S-[4-[(methylsulfonyl)oxy]phenyl] N-methylcarbamothioate
• S-4-(mesyloxy)phenyl methyl(thiocarbamate)
• S-(4-((METHYLSULFONYL)OXY)PHENYL) N-METHYLCARBAMOTHIOATE
• SCHEMBL67869
• HY-17535
• KWW71T2ANC
• Methasulfocarb [ISO]
• AC-27459
• Q27155662
• S-(4-Methylsulfonyloxyphenyl)-N-methylthiocarbamate
• DTXSID9058155
• BRN 2219123
• IXJOSTZEBSTPAG-UHFFFAOYSA-N
• 66952-49-6
• J-513185
• Carbamothioic acid, methyl-, S-(4-((methylsulfonyl)oxy)phenyl) ester
• MFCD00128926
• CS-3321
• AS-35196
• AKOS016014125
• UNII-KWW71T2ANC
• 4-[(methylcarbamoyl)sulfanyl]phenyl methanesulfonate
• Methylcarbamothioic acid S-(4-((methylsulfonyl)oxy)phenyl) ester
• NS00022644
• CHEBI:81933
• C18746
• Methasulfocarb, PESTANAL(R), analytical standard
• DA-55371
• 4-((methylcarbamoyl)sulfanyl)phenyl methanesulfonate
• S-(4-(methanesulfonyloxy)phenyl) methylcarbamothioate
• DTXCID5031923

• MDL： MFCD00128926
• Inchi： 1S/C9H11NO4S2/c1-10-9(11)15-8-5-3-7(4-6-8)14-16(2,12)13/h3-6H,1-2H3,(H,10,11)
• InChI Key： IXJOSTZEBSTPAG-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1C=CC(=CC=1)SC(NC)=O

Computed Properties

• Exact Mass: 261.01300
• Monoisotopic Mass: 261.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.15000
• LogP: 2.92820

Methasulfocarb Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H411
• Warning Statement： P273-P301+P310
• Hazardous Material transportation number：UN2811 - class 6.1 - PG 3 - EHS - Toxic solids, organic, n.o.s., HI: all
• WGK Germany：2
• Hazard Category Code： 25-51/53
• Safety Instruction： 45-61
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Methasulfocarb

Methasulfocarb (CAS No. 66952-49-6): A Comprehensive Guide to Properties, Applications, and Market Trends

Methasulfocarb (CAS No. 66952-49-6) is a specialized chemical compound that has garnered significant attention in agricultural and industrial applications. As a sulfonylurea derivative, it exhibits unique properties that make it valuable for specific uses. This article delves deep into the characteristics, applications, and current market trends surrounding Methasulfocarb, providing a thorough understanding of this compound.

One of the most frequently searched questions about Methasulfocarb is its chemical structure and properties. The compound belongs to the sulfonylurea class, known for their stability and selective activity. With a molecular formula of C₁₀H₁₃NO₄S₂, Methasulfocarb features a sulfonyl group attached to a urea moiety, which contributes to its unique reactivity. Its solubility in water and organic solvents makes it versatile for various formulations.

The primary application of Methasulfocarb lies in the agricultural sector, where it is used as a selective herbicide. Farmers and agronomists often search for "Methasulfocarb herbicide uses" or "how does Methasulfocarb work in crops." This compound targets specific weed species while minimizing harm to desirable crops, making it an eco-friendly option for integrated pest management (IPM) systems. Its mode of action involves inhibiting acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis.

Recent trends in sustainable agriculture have increased interest in Methasulfocarb-based formulations. With growing concerns about environmental impact, researchers are exploring "biodegradable Methasulfocarb alternatives" and "low-residue crop protection" solutions. The compound's relatively short half-life in soil (typically 30-60 days) positions it as a favorable choice compared to persistent herbicides, aligning with modern environmental regulations.

From a technical perspective, formulation scientists often inquire about "Methasulfocarb solubility" and "compatibility with other agrochemicals." The compound shows good solubility in common organic solvents like acetone (450 g/L) and methanol (220 g/L), but limited solubility in water (120 mg/L at 20°C). This property profile influences its formulation as wettable powders (WP) or suspension concentrates (SC) for agricultural applications.

The global market for Methasulfocarb products has shown steady growth, particularly in Asia-Pacific regions where rice cultivation is predominant. Industry reports indicate increasing searches for "Methasulfocarb suppliers" and "Methasulfocarb price trends 2024." The compound's effectiveness against grassy weeds in rice paddies has made it a staple in many Asian countries' agricultural practices. Market analysts project a compound annual growth rate (CAGR) of 4-6% for the next five years.

Quality control is another hot topic surrounding Methasulfocarb, with many users searching for "Methasulfocarb purity standards" and "analytical methods for Methasulfocarb." High-performance liquid chromatography (HPLC) with UV detection remains the gold standard for quantification, typically requiring purity levels ��95% for agricultural applications. Regulatory bodies in various countries have established maximum residue limits (MRLs) for Methasulfocarb in food crops, ranging from 0.01 to 0.5 mg/kg depending on the commodity.

Innovation in Methasulfocarb application technology represents another area of growing interest. Recent patent literature reveals developments in microencapsulation techniques that enhance the compound's efficacy while reducing application rates. These advancements address common user queries about "how to improve Methasulfocarb efficiency" and "reducing Methasulfocarb dosage." Such technologies can potentially decrease environmental loading while maintaining weed control effectiveness.

Environmental fate studies of Methasulfocarb have become increasingly important, with many researchers investigating "Methasulfocarb degradation pathways" and "soil adsorption coefficients." The compound undergoes primarily microbial degradation in soil, with metabolites that are generally less active than the parent compound. Its soil adsorption coefficient (K_oc) ranges from 100-300, indicating moderate mobility that requires careful application management near water bodies.

From a regulatory standpoint, Methasulfocarb registration status varies by region, prompting frequent searches for "is Methasulfocarb approved in EU" or "Methasulfocarb regulations in USA." While approved in several Asian countries for rice production, its registration status in Western markets remains limited, primarily due to alternative herbicide options and different weed spectra. Companies interested in expanding Methasulfocarb markets must navigate complex registration processes that typically require extensive ecotoxicological data.

The synthesis of Methasulfocarb involves multiple steps starting from basic aromatic compounds, with process chemists often searching for "Methasulfocarb manufacturing process" and "key intermediates for Methasulfocarb synthesis." The commercial production typically achieves yields exceeding 80% through optimized reaction conditions and catalyst systems. Continuous process improvements aim to reduce energy consumption and byproduct formation, addressing sustainability concerns in chemical manufacturing.

Looking ahead, the future of Methasulfocarb appears closely tied to developments in precision agriculture and sustainable chemistry. Emerging trends like "Methasulfocarb in smart farming systems" and "green chemistry approaches to Methasulfocarb production" reflect the industry's direction. As agricultural practices evolve toward greater efficiency and environmental responsibility, Methasulfocarb and similar compounds will likely see continued innovation in formulation and application technologies.

In conclusion, Methasulfocarb (CAS No. 66952-49-6) represents an important tool in modern agriculture with distinct properties and applications. Its balanced profile of effectiveness and environmental characteristics positions it well for specific uses, particularly in rice-growing regions. As research continues and agricultural practices advance, Methasulfocarb will likely remain a subject of scientific and commercial interest, adapting to meet the changing needs of sustainable crop protection.